Cas no 1259370-17-6 (2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1259370-17-6
• MF: C₁₇H₂₆BNO₂
• MW: 287.20484495163
• MDL: MFCD09607677
• CID: 1033392
• PubChem ID: 45785761
• Update Time: 2025-10-22

2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-(Cyclohexyl)pyridine-2-boronic acid pinacol ester
• AB50740
• AK119428
• KB-230305
• MolPort-021-799-653
• AKOS015943090
• DTXSID40671298
• 6-(Cyclohexyl)pyridine-2-boronicacidpinacolester
• 1259370-17-6
• 6-CYCLOHEXYLPYRIDINE-2-BORONIC ACID PINACOL ESTER

• MDL： MFCD09607677
• Inchi： 1S/C17H26BNO2/c1-16(2)17(3,4)21-18(20-16)15-12-8-11-14(19-15)13-9-6-5-7-10-13/h8,11-13H,5-7,9-10H2,1-4H3
• InChI Key： YPMYNVSTIDZIFI-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(C3CCCCC3)=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 287.20600
• Monoisotopic Mass: 287.2056592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 3.42850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1259370-17-6)

2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a highly versatile boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. With its unique molecular structure, this compound serves as a critical intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it a preferred choice for researchers exploring drug discovery and catalysis.

The CAS No. 1259370-17-6 identifier ensures precise identification of this compound in chemical databases, which is essential for patent applications and regulatory compliance. In recent years, the demand for boron-containing compounds has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, both of which are hot topics in biomedical research. This compound's pyridine ring further expands its utility in designing metal-organic frameworks (MOFs) and ligands for catalysis.

From an industrial perspective, 2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is valued for its role in developing high-performance polymers and electronic materials. Its compatibility with palladium-catalyzed reactions aligns with the growing trend toward sustainable chemistry, as researchers seek alternatives to traditional harsh reaction conditions. Additionally, its lipophilic cyclohexyl group improves membrane permeability, a key factor in bioavailability optimization for potential therapeutics.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its structural diversity and hydrogen-bonding capabilities. These properties make it a candidate for targeting protein-protein interactions (PPIs), a frontier in oncology and neurodegenerative disease research. Furthermore, its boronate ester functionality is being explored in glucose sensing technologies, addressing the global demand for non-invasive diagnostic tools.

Environmental considerations also play a role in the popularity of CAS No. 1259370-17-6. Unlike some traditional reagents, this compound exhibits low toxicity and biodegradability, aligning with green chemistry principles. Its stability under ambient conditions reduces storage challenges, a practical advantage for laboratories focusing on high-throughput screening.

For those searching "boronic acid derivatives uses" or "best reagents for C-C coupling," this compound stands out as a modern solution. Its synthesis has been optimized for scalability, with recent literature highlighting one-pot methodologies that reduce waste. As the scientific community pivots toward fragment-based drug design, 2-Cyclohexyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is poised to remain a staple in medicinal chemistry toolkits.